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Compound of Interest

Methyl 5-fluoro-1-benzothiophene-
Compound Name:
2-carboxylate

Cat. No.: B121314

In-Depth Technical Guide: Methyl 5-fluoro-1-
benzothiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of
Methyl 5-fluoro-1-benzothiophene-2-carboxylate, a key intermediate in pharmaceutical and
agrochemical synthesis.

Core Molecular Data

The foundational quantitative data for Methyl 5-fluoro-1-benzothiophene-2-carboxylate is
summarized below. This information is critical for experimental design, reaction stoichiometry,
and analytical characterization.

Parameter Value Source
Molecular Formula C10H7FO2S [1]
Molecular Weight 210.22 g/mol Calculated

Logical Relationship of Molecular Properties
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The relationship between the compound's name, its elemental composition (formula), and its
calculated mass (molecular weight) is a fundamental concept in chemistry. The following
diagram illustrates this logical flow.

Logical relationship of molecular properties
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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